Cas no 2202085-94-5 (2-[(2-Fluorophenyl)methoxy]pyrazine)

• Product Name: 2-[(2-Fluorophenyl)methoxy]pyrazine
• CAS No: 2202085-94-5
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5325773
• Update Time: 2025-08-05

2-[(2-Fluorophenyl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-fluorophenyl)methoxy]pyrazine
• 2-[(2-Fluorophenyl)methoxy]pyrazine

• Inchi： 1S/C11H9FN2O/c12-10-4-2-1-3-9(10)8-15-11-7-13-5-6-14-11/h1-7H,8H2
• InChI Key： WJMSXDPLESKDQP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.7
• Topological Polar Surface Area: 35

Additional information on 2-[(2-Fluorophenyl)methoxy]pyrazine

Introduction to 2-[(2-Fluorophenyl)methoxy]pyrazine (CAS No: 2202085-94-5)

2-[(2-Fluorophenyl)methoxy]pyrazine, identified by its Chemical Abstracts Service (CAS) number 2202085-94-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of a fluorophenyl moiety and a methoxy substituent on a pyrazine backbone imparts distinct electronic and steric characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The pyrazine core is a six-membered aromatic ring containing two nitrogen atoms, which is known for its versatility in medicinal chemistry. Its planar structure allows for effective interactions with biological targets, while the electron-withdrawing nature of the nitrogen atoms enhances its reactivity. The introduction of a fluorophenyl group at the 2-position of the pyrazine ring further modulates the compound's pharmacokinetic and pharmacodynamic properties. Fluorine atoms are widely recognized for their ability to improve metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds.

The methoxy group at the 3-position of the pyrazine ring adds another layer of functional diversity. Methoxy groups are commonly used in drug design to enhance solubility, reduce lipophilicity, and influence metabolic pathways. In the context of 2-[(2-Fluorophenyl)methoxy]pyrazine, this substitution may contribute to optimal pharmacokinetic profiles, making it an attractive candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-[(2-Fluorophenyl)methoxy]pyrazine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. Additionally, its structural motif is reminiscent of several known bioactive molecules, which could facilitate rapid optimization through structure-based drug design approaches.

In the field of oncology, 2-[(2-Fluorophenyl)methoxy]pyrazine has shown potential as an anti-proliferative agent. Preliminary in vitro studies indicate that it can disrupt key signaling pathways involved in cancer cell growth and survival. The combination of the fluorophenyl and methoxy groups may enhance its ability to interact with target proteins, leading to potent cytotoxic effects. Further preclinical investigations are warranted to elucidate its mechanism of action and evaluate its therapeutic efficacy.

The synthesis of 2-[(2-Fluorophenyl)methoxy]pyrazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazine core and introduce the desired substituents. The use of fluorinated aromatic compounds presents unique challenges due to their sensitivity to oxidation and nucleophilic substitution reactions. However, recent improvements in synthetic techniques have made it feasible to produce high-purity batches of this compound for research purposes.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug development. Compounds like 2-[(2-Fluorophenyl)methoxy]pyrazine exemplify how structural modifications can lead to enhanced biological activity and improved drug-like properties. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates based on structural features similar to known active compounds.

Future research directions for 2-[(2-Fluorophenyl)methoxy]pyrazine include exploring its potential as a scaffold for next-generation therapeutics. By leveraging combinatorial chemistry and high-throughput screening technologies, researchers can generate libraries of derivatives with optimized pharmacological profiles. Additionally, investigating the compound's interaction with cellular pathways using advanced imaging techniques may provide insights into its mode of action and therapeutic potential.

The development of novel pharmaceutical agents relies heavily on access to high-quality chemical building blocks like CAS No: 2202085-94-5. As synthetic methodologies continue to evolve, the accessibility and scalability of fluorinated heterocycles will improve, enabling more comprehensive exploration of their medicinal applications. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical advancements that address unmet medical needs.

In conclusion, 2-[(2-Fluorophenyl)methoxy]pyrazine (CAS No: 2202085-94-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further exploration. Continued investigation into its biological activity and synthetic feasibility will contribute to the development of innovative therapeutic solutions.